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Compound of Interest

Compound Name: Dipropylene Glycol

Cat. No.: B041319 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the use of Dipropylene Glycol (DPG), ensuring the protection of

personnel and the integrity of research.

Dipropylene Glycol is recognized as a substance with low acute toxicity.[1] However,

adherence to proper safety protocols is crucial to minimize exposure and mitigate any potential

risks. The following procedures outline the necessary personal protective equipment (PPE),

handling instructions, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for
Dipropylene Glycol
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended equipment for handling Dipropylene Glycol in
various laboratory settings.
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Protection Type Equipment
Standard/Specificati

on
Notes

Eye/Face Protection

Tightly fitting safety

goggles with side-

shields

EN 166 (EU) or

NIOSH (US) approved

Recommended for all

handling procedures

to prevent splashes.

[2]

Hand Protection
Chemical-resistant

gloves

EU Directive

89/686/EEC, EN 374

Butyl or nitrile rubber

gloves offer good

resistance.[3] PVC

gloves provide less

resistance.[3] Always

inspect gloves for

integrity before use.[2]

[3]

Body Protection

Standard lab coat or

cotton protective

clothing

N/A

For routine

operations, standard

protective clothing is

sufficient.[3] For tasks

with a higher risk of

splashes or significant

exposure, chemical-

resistant clothing and

boots are advised.[3]

Respiratory Protection

Full-face respirator

with appropriate filter

(e.g., A2-P2) or Self-

Contained Breathing

Apparatus (SCBA)

BS EN 136, BS EN

14387, BS EN 137,

BS EN 138

Generally not required

when working in a

well-ventilated area.[4]

[5] Use is

recommended if

ventilation is

inadequate or if

exposure limits are

exceeded.[2][3]
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Adherence to a standardized operational plan minimizes the risk of accidental exposure and

ensures a controlled laboratory environment.

Step 1: Preparation and Engineering Controls

Ensure the work area is well-ventilated.[2] The use of local exhaust ventilation is

recommended to maintain airborne levels below exposure limits.[5]

Locate the nearest safety shower and eyewash station before beginning work.

Remove all potential sources of ignition, as Dipropylene Glycol is a combustible liquid.[4]

Use non-sparking tools and take precautionary measures against static discharge.[2][6]

Step 2: Chemical Handling

Avoid direct contact with skin and eyes.[2]

Avoid the formation and inhalation of mists or vapors.[2]

Keep the container tightly closed when not in use.[2][7]

Store Dipropylene Glycol in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[7][8]

Step 3: Post-Handling

Wash hands thoroughly with soap and water after handling.[2]

Clean any contaminated surfaces promptly.

Store PPE in a designated clean area.

Disposal Plan: Managing Dipropylene Glycol Waste
Proper disposal of chemical waste is critical to prevent environmental contamination and

comply with regulations.

Product Disposal:
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Dipropylene Glycol should be disposed of through a licensed chemical destruction facility

or by controlled incineration with flue gas scrubbing.[2]

Do not discharge into sewers or waterways.[2][5]

Contaminated Packaging Disposal:

Containers should be triple-rinsed with an appropriate solvent.[2]

The rinsed containers can then be offered for recycling or reconditioning.[2]

Alternatively, packaging can be punctured to render it unusable and disposed of in a sanitary

landfill where permitted.[2]

Emergency Protocol: Accidental Release Response
In the event of a spill, a swift and organized response is crucial to contain the material and

protect personnel. The following workflow outlines the key steps for managing a Dipropylene
Glycol spill.
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Immediate Actions

Assessment & Containment

Cleanup & Disposal

Reporting

Evacuate non-essential personnel from the immediate spill area.

Alert supervisor and nearby personnel.

Remove all sources of ignition.

Assess the spill size and potential hazards.

Ensure adequate ventilation.

Don appropriate PPE (gloves, goggles, protective clothing).

Contain the spill using inert absorbent material (e.g., sand, earth).

Collect absorbed material using non-sparking tools.

Place collected waste into a labeled, sealable container.

Decontaminate the spill area with soap and water.

Dispose of waste according to institutional and local regulations.

Report the incident as per laboratory protocol.

Click to download full resolution via product page

Caption: Workflow for handling a Dipropylene Glycol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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